Cas no 300583-35-1 ((2S)-2-amino-3-(tert-butylsulfanyl)propanoic acid)

(2S)-2-amino-3-(tert-butylsulfanyl)propanoic acid Properties

Names and Identifiers

• D-Cysteine,S-(1,1-dimethylethyl)-
• L-S-T-BUTYLCYSTEINE
• L-S-TERT-BUTYLCYSTEINE
• S-tert-Butyl-D-cysteine
• (2S)-2-amino-3-(tert-butylsulfanyl)propanoic acid
• (S)-2-Amino-3-(S-t-Butylthio)propanoic Acid
• (S)-2-amino-3-(tert-butylthio)propanoic acid
• (S)-tert-Butyl-D-Cys
• 300583-35-1
• D-S-tert-Butylcysteine
• (2S)-2-amino-3-tert-butylsulfanylpropanoic acid
• SCHEMBL622880
• H-D-Cys(tBu)-OH
• EN300-1720468
• +Expand

• InChIKey： VADVRIAPCDFQJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15NO2S/c1-7(2,3)11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• SMILES： CC(SCC(C(O)=O)N)(C)C

Computed Properties

• Exact Mass: 177.08200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 177.08234989g/mol
• Heavy Atom Count: 11
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• LogP: 1.63030
• PSA: 88.62000